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Compound of Interest

Compound Name: Pbdb-T-SF

Cat. No.: B15958001

Get Quote

This technical support center provides troubleshooting guidance for researchers and scientists

encountering low fill factor (FF) in PBDB-T-SF based organic solar cells. The information is

presented in a question-and-answer format to directly address common experimental issues.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My PBDB-T-SF based solar cell has a low fill factor (<60%), while the open-circuit voltage

(Voc) and short-circuit current (Jsc) seem reasonable. What are the potential causes?

A low fill factor in the presence of good Voc and Jsc is typically indicative of high series

resistance (Rs), low shunt resistance (Rsh), or significant charge recombination within the

device.[1][2] These issues can stem from several factors during the fabrication process,

including suboptimal active layer morphology, poor interfacial contacts, or degradation of

materials.

Q2: How does the active layer morphology affect the fill factor and how can I optimize it?
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The morphology of the PBDB-T-SF blend active layer is critical for efficient charge generation

and transport. An ideal morphology consists of a bicontinuous interpenetrating network of

donor and acceptor domains, which facilitates exciton dissociation and charge carrier transport

to the respective electrodes.

Troubleshooting Steps:

Solvent Additives: The use of solvent additives, such as 1,8-diiodooctane (DIO), is a

common strategy to control the morphology of the active layer.[3][4] Additives can influence

the aggregation and domain size of the donor and acceptor materials during film formation.

Thermal Annealing: Post-deposition thermal annealing can improve the crystallinity and

molecular packing of the PBDB-T-SF blend, leading to enhanced charge mobility and a

higher fill factor.[5][6] However, excessive annealing temperatures or durations can lead to

large-scale phase separation, which is detrimental to device performance.[7][8]

Active Layer Thickness: The thickness of the active layer needs to be optimized. A layer that

is too thick can increase series resistance, while a layer that is too thin may not absorb

enough light. For PBDB-T-SF based systems, an active layer thickness of around 100 nm is

often a good starting point.[9][10]

Q3: What role do the interfacial layers play in determining the fill factor?

Interfacial layers, such as the hole transport layer (HTL) and electron transport layer (ETL), are

crucial for efficient charge extraction and for blocking the transport of the wrong type of charge

carrier to the electrodes. Poor quality interfacial layers can lead to increased series resistance

and charge recombination at the interfaces.

Troubleshooting Steps:

HTL and ETL Selection: Ensure that the energy levels of the HTL and ETL are well-aligned

with the active layer materials to facilitate efficient charge transfer.

Interfacial Layer Quality: The uniformity and thickness of the interfacial layers are important.

Incomplete coverage or a rough surface can lead to shorting pathways (low Rsh) or poor

contact with the active layer (high Rs).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15958001/docs?utm_src=pdf-body#technical-support-center-pbdb-t-sf-solar-cell-troubleshooting
https://rrp.nipne.ro/2020/AN72504.pdf
https://www.morressier.com/o/event/5fc642c603137aa525863c7c/article/5fc643a22d78d1fec4667ee9
https://www.benchchem.com/product/b15958001/docs?utm_src=pdf-body#technical-support-center-pbdb-t-sf-solar-cell-troubleshooting
https://www-ssrl.slac.stanford.edu/content/sites/default/files/documents/science-highlights/pdf/bhjs-201101.pdf
https://www.semanticscholar.org/paper/Effects-of-Thermal-Annealing-Upon-the-Morphology-of-Verploegen-Mondal/7e99c5a068eb185ff2753d12ebfe6790603b9f4b
https://www.researchgate.net/publication/229624984_Effects_of_Thermal_Annealing_Upon_the_Morphology_of_Polymer-Fullerene_Blends
https://www-ssrl.slac.stanford.edu/content/science/highlight/2011-01-31/effects-thermal-annealing-morphology-polymer%E2%80%93fullerene-blends-organic
https://www.benchchem.com/product/b15958001/docs?utm_src=pdf-body#technical-support-center-pbdb-t-sf-solar-cell-troubleshooting
https://www.mdpi.com/2079-4991/12/10/1767
https://d-nb.info/1263493211/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15958001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Surface Energy Modification: The surface energy of the interfacial layers can influence the

morphology of the subsequently deposited active layer.[11]

Q4: How can I identify whether high series resistance or low shunt resistance is the primary

cause of the low fill factor?

The shape of the current-density-voltage (J-V) curve can provide clues.

High Series Resistance (Rs): A high Rs will primarily reduce the slope of the J-V curve near

the open-circuit voltage (Voc).[12] This leads to a less "square" J-V curve and a lower fill

factor.

Low Shunt Resistance (Rsh): A low Rsh will primarily reduce the slope of the J-V curve near

the short-circuit current (Jsc).[13] This indicates leakage currents in the device.

Analyzing the dark J-V characteristics of the solar cell can also help in quantifying Rs and Rsh.

[14]

Quantitative Data Summary
The following table summarizes the performance parameters of PBDB-T-SF based solar cells

under different experimental conditions, illustrating the impact on the fill factor.
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Donor:
Accept
or

Active
Layer
Thickn
ess
(nm)

Additiv
e
(vol%)

Anneal
ing
Temp.
(°C)

Voc (V)
Jsc
(mA/c
m²)

FF (%)
PCE
(%)

Refere
nce

PBDB-

T:ITIC
~100

0.5%

ODT
- - 17.07 64.30 9.44 [15]

PBDB-

T:ITIC
~100 None - - 15.74 60.05 8.13 [15]

PBDB-

T:ITIC-

M

~100 5% DIO 100 0.913 14.76 66.78 9.00 [11]

PBDB-

T:ITIC-

M

~100 5% DIO 90 0.916 16.88 65.33 10.20 [11]

PBDB-

T:INTIC
- - - 0.84 19.42 67.89 11.08 [16]

PBDB-

T-SF:IT-

4F

~100 - - - - 71 12 [10]

PBDB-

T-SF:IT-

4F

95 - - - - ~68 - [10]

PBDB-

T-SF:IT-

4F

174 - - - - ~62 - [10]

Experimental Protocols
Device Fabrication Protocol for High Fill Factor PBDB-T-SF:ITIC Solar Cells

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://cpb.iphy.ac.cn/article/2019/1996/cpb_28_8_088802.html
https://cpb.iphy.ac.cn/article/2019/1996/cpb_28_8_088802.html
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://www.researchgate.net/publication/339939675_With_PBDB-T_as_the_Donor_the_PCE_of_Non-Fullerene_Organic_Solar_Cells_Based_on_Small_Molecule_INTIC_Increased_by_524
https://d-nb.info/1263493211/34
https://d-nb.info/1263493211/34
https://d-nb.info/1263493211/34
https://www.benchchem.com/product/b15958001/docs?utm_src=pdf-body#technical-support-center-pbdb-t-sf-solar-cell-troubleshooting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15958001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a general guideline and may require optimization for specific laboratory

conditions and material batches.

Substrate Cleaning:

Sequentially sonicate pre-patterned ITO-coated glass substrates in detergent, deionized

water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition:

Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates at 3000 rpm for

30 seconds.

Anneal the substrates at 150°C for 15 minutes in air.

Active Layer Preparation and Deposition:

Prepare a solution of PBDB-T and ITIC (e.g., 1:1 weight ratio) in a suitable solvent like

chlorobenzene at a total concentration of 10-20 mg/mL.

Add a small volume percentage of an additive like DIO (e.g., 0.5 vol%).

Stir the solution overnight at a slightly elevated temperature (e.g., 40-50°C) in a nitrogen-

filled glovebox.

Spin-coat the active layer solution onto the HTL-coated substrates inside the glovebox. A

typical spin-coating speed is 1000-3000 rpm to achieve a thickness of around 100 nm.

Thermal Annealing (Optional but Recommended):

Transfer the substrates to a hotplate inside the glovebox and anneal at a specific

temperature (e.g., 90-110°C) for a defined time (e.g., 10 minutes).

Electron Transport Layer (ETL) and Electrode Deposition:
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Deposit the ETL and the top metal electrode (e.g., Ca/Al or LiF/Al) by thermal evaporation

under high vacuum (< 1 x 10⁻⁶ Torr).

Characterization:

Measure the current density-voltage (J-V) characteristics under simulated AM 1.5G solar

illumination (100 mW/cm²) using a solar simulator.

Analyze the J-V curve to determine Voc, Jsc, FF, and PCE.

Visualizations

J-V Curve Analysis
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Caption: Troubleshooting workflow for low fill factor in PBDB-T-SF solar cells.
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Key Experimental Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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